
Glyceryl 1-monooctanoate concentration
optimization antimicrobial effect

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Glyceryl 1-monooctanoate

CAS No.: 502-54-5

Cat. No.: S536006

Get Quote

Glyceryl 1-monooctanoate: Antimicrobial Profile & Key
Data

Table 1: Basic Compound Information

Property Description

Chemical Name Glyceryl 1-monooctanoate [1]

Synonyms 1-monooctanoylglycerol, Monocaprylin [1]

CAS Number 502-54-5 [2] [1]

Molecular
Formula

C₁₁H₂₂O₄ [2] [1]

Molecular Weight 218.29 g/mol [2] [1]

Description A glycerol monolaurate derivative that functions as a broad-spectrum antimicrobial

agent [2].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s536006?utm_src=pdf-body
https://www.smolecule.com/products/s536006?utm_src=pdf-interest
https://www.smolecule.com/products/s536006?utm_src=pdf-body
https://www.chemsrc.com/en/baike/600327.html
https://www.chemsrc.com/en/baike/600327.html
https://www.medchemexpress.com/glyceryl-1-monooctanoate.html?srsltid=AfmBOorhrvem6O3E5C55KGke1an48iC_Lxi_XIQby5gAtl42xV7WW8Hx
https://www.chemsrc.com/en/baike/600327.html
https://www.medchemexpress.com/glyceryl-1-monooctanoate.html?srsltid=AfmBOorhrvem6O3E5C55KGke1an48iC_Lxi_XIQby5gAtl42xV7WW8Hx
https://www.chemsrc.com/en/baike/600327.html
https://www.medchemexpress.com/glyceryl-1-monooctanoate.html?srsltid=AfmBOorhrvem6O3E5C55KGke1an48iC_Lxi_XIQby5gAtl42xV7WW8Hx
https://www.chemsrc.com/en/baike/600327.html
https://www.medchemexpress.com/glyceryl-1-monooctanoate.html?srsltid=AfmBOorhrvem6O3E5C55KGke1an48iC_Lxi_XIQby5gAtl42xV7WW8Hx
https://www.smolecule.com/products/s536006?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Table 2: Documented Antimicrobial Activity & Concentrations

The following table summarizes the minimum inhibitory concentrations (MICs) and effective levels reported

in scientific literature. Note that "GML" in some studies refers to Glycerol Monolaurate, a closely related

compound with similar activity.

Target Microorganism
Reported
Concentration

Context / Effect Source

Candida albicans
(Yeast)

200 mg/L (MIC) [2]

[1]

Antifungal activity after 30 days of

exposure.

In vitro study

Staphylococcus
aureus (Gram-positive)

32.5 mg/L [2] [1] Suppresses growth. In vitro study

Escherichia coli
(Gram-negative)

32.5 mg/L [2] [1] Suppresses growth. In vitro study

Klebsiella pneumoniae
(Gram-negative)

32.5 mg/L [2] [1] Suppresses growth. In vitro study

Various Saprophytic &
Pathogenic Fungi

0 - 32.5 mg/L [2]

[1]

Inhibits growth of Aspergillus niger,
Penicillium spp., Trichophyton spp.

In vitro study

Staphylococcus
aureus (in Biofilm)

~0.3 mM (approx.

65.5 mg/L) [3]

Bactericidal effect; acts

synergistically with aminoglycoside
antibiotics (gentamicin,

streptomycin).

In vitro biofilm

model

Staphylococcus
aureus (in a lipid
nanoparticle)

Formulation at ≥10

µg/mL [4]

Inhibits growth by disrupting

membrane potential.

Optimized

nanoparticle
study

Experimental Context & Protocols

To help researchers design their experiments, here is key context from the studies that reported the

quantitative data.
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Broader Spectrum Testing: One study tested glyceryl 1-monooctanoate over 30 days against a

range of organisms. The 32.5 mg/L concentration was effective in suppressing the growth of
pathogenic yeasts, Gram-positive (S. aureus), and Gram-negative bacteria (E. coli, K. pneumoniae).

The MIC for C. albicans was specifically determined to be 200 mg/L [2] [1].
Synergy with Antibiotics in Biofilms: In a model of S. aureus biofilm, Glycerol Monolaurate (GML)

at approximately 0.3 mM (≈65.5 mg/L) was bactericidal. Furthermore, when this concentration of
GML was combined with gentamicin at a concentration of 1 µg/mL (the MIC for planktonic cells), it

acted synergistically to eliminate all detectable viable biofilm bacteria. This synergy was also
observed with streptomycin but not with cell-wall active antibiotics like ampicillin or vancomycin [3].

Formulation for Enhanced Efficacy: A 2025 study highlighted that direct use of GML can be
hindered by its limited solubility and susceptibility to bacterial lipases. To overcome this, researchers

developed Glyceryl Monooleate (GMO) Lipid Liquid Crystalline Nanoparticles (LLCNPs) incorporating
GML. Using a Central Composite Design (CCD), they optimized the mass ratio of GMO:GML:F127 to
26.5:3.5:1.5. This formulation inhibited S. aureus growth at concentrations ≥10 µg/mL and worked by
disrupting the bacterial membrane potential [4].

FAQs and Troubleshooting for Researchers

Q1: The antimicrobial effect of my Glyceryl 1-monooctanoate solution seems weaker than expected.

What could be the issue?

A: Consider your formulation. Pure glyceryl monolaurate derivatives can have limited solubility and

may be degraded by bacterial lipases [4]. For enhanced stability and efficacy, try formulating it within
a lipid-based nanoparticle system, such as the optimized GMO:GML:F127 (26.5:3.5:1.5)

nanoparticles described above [4].
A: Review your experimental conditions. The exposure time can be critical; some studies observed

definitive antifungal and antibacterial effects after a 30-day exposure period [2] [1].

Q2: Can Glyceryl 1-monooctanoate be used to treat bacterial biofilms?

A: Yes, evidence suggests it can be effective. Related compounds like Glycerol Monolaurate (GML)

are bactericidal against S. aureus biofilms at ~0.3 mM. Furthermore, it can act synergistically with
specific antibiotics like gentamicin and streptomycin, potentially by making the biofilm matrix more

porous and facilitating antibiotic penetration [3].

Q3: Is this compound effective against Gram-negative bacteria?

A: Direct activity against some Gram-negative strains, such as E. coli and K. pneumoniae, has been
documented at 32.5 mg/L [2] [1]. However, one study notes that GML by itself is often ineffective
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against Gram-negative bacteria like E. coli due to the protective outer membrane, and its activity in

such cases may depend on synergy with other antimicrobial compounds present in the experimental
medium [4] [5].

Experimental Workflow and Mechanism of Action

The diagrams below outline the general workflow for testing antimicrobial activity and the compound's

proposed mechanism of action.
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Mechanism of Action

1. Electrostatic attraction to
negatively charged bacterial membrane

2. Integration into
the lipid bilayer

3. Disruption of membrane
integrity and potential

Cell lysis and death

Click to download full resolution via product page
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To cite this document: Smolecule. [Glyceryl 1-monooctanoate concentration optimization antimicrobial

effect]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b536006#glyceryl-1-monooctanoate-concentration-

optimization-antimicrobial-effect]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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